Cas no 2097967-12-7 (1-(cyclopropylmethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one)

• Product name: 1-(cyclopropylmethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
• CAS No: 2097967-12-7
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5723533
• PubChem ID: 121205419

1-(cyclopropylmethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• AKOS026714259
• 1-(cyclopropylmethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
• starbld0012967
• 2097967-12-7
• F1967-3348

• Inchi： 1S/C11H14N2OS/c14-11-12-10(15)8-2-1-3-9(8)13(11)6-7-4-5-7/h7H,1-6H2,(H,12,14,15)
• InChI Key： HDKPAGJTBOCAPN-UHFFFAOYSA-N
• SMILES： S=C1C2CCCC=2N(C(N1)=O)CC1CC1

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 6.73±0.20(Predicted)